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Compound of Interest

Compound Name: Cyclacidin

Cat. No.: B8742860

Notice: Due to the limited availability of public, in-depth scientific literature regarding
Cyclacidin (CAS 749-18-8), this guide provides a summary of the currently accessible
information. Detailed experimental protocols, extensive quantitative data, and comprehensive
signaling pathway descriptions are not available in the public domain.

Introduction

Cyclacidin is a naturally occurring compound produced by the bacterium Streptomyces
capoamus.[1] First identified in the late 1960s, it has been noted for its potential biological
activities, specifically its antibacterial and antitumor properties. This document aims to
consolidate the available technical information on Cyclacidin for researchers, scientists, and
drug development professionals.

Physicochemical Properties

The fundamental physicochemical properties of Cyclacidin are summarized below.
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Property Value Source
CAS Number 749-18-8 Internal
Molecular Formula C22H1607 Internal
Molecular Weight 392.36 g/mol Internal
) ) Streptomyces capoamus strain
Producing Organism [1]
4670-1A 37

Biological Activity

Cyclacidin has demonstrated activity in two primary areas: antibacterial and antitumor
applications.

Antibacterial Activity

Cyclacidin exhibits inhibitory effects against certain Gram-positive bacteria.[1] Specifically, its
activity has been noted against Bacillus subtilis and Gambosia occidentalis.[1] However,
quantitative data such as Minimum Inhibitory Concentration (MIC) values are not readily
available in public literature, preventing a detailed comparison with other antibacterial agents.

Antitumor Activity

The compound has shown an inhibitory effect on Sarcoma 180, a murine tumor cell line.[1] This
suggests a potential for Cyclacidin as a lead compound in oncology research. Quantitative
metrics of its antitumor efficacy, including ICso values or in vivo tumor growth inhibition data,
are not detailed in the accessible scientific literature.

Mechanism of Action & Signhaling Pathways

The precise molecular mechanisms of action for Cyclacidin's antibacterial and antitumor
activities have not been elucidated in publicly available research. Consequently, no signaling
pathways or molecular targets have been identified. This represents a significant knowledge
gap and an area for future research.

Experimental Protocols
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Detailed experimental protocols for the isolation, synthesis, purification, or biological evaluation
of Cyclacidin are not described in the available literature. The original research from the 1960s
likely contains these methodologies but is not accessible through public databases.

Logical Relationships and Workflows

Given the lack of detailed experimental and mechanistic data, a conceptual workflow for future
investigation of Cyclacidin can be proposed.
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Conceptual Research Workflow for Cyclacidin
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Caption: Proposed workflow for future Cyclacidin research.

Conclusion and Future Directions

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b8742860?utm_src=pdf-body-img
https://www.benchchem.com/product/b8742860?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8742860?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Cyclacidin is a natural product with documented, albeit not extensively characterized,
antibacterial and antitumor properties. The lack of detailed, publicly available data presents a
significant barrier to its further development. Future research should prioritize the re-isolation or
synthesis of Cyclacidin to enable comprehensive biological and mechanistic studies.
Elucidating its mechanism of action will be critical in determining its potential as a therapeutic
agent. The scientific community would benefit greatly from the publication of modern, in-depth
studies on this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Cyclacidin | 749-18-8 | Others-HuiDaCollection | Dedicated to the establishment of a
compound library of comprehensive intermediates and active ingredients
[huidacollection.com]

 To cite this document: BenchChem. [In-Depth Technical Guide: Cyclacidin (CAS 749-18-8)].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8742860#cyclacidin-cas-number-749-18-8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b8742860?utm_src=pdf-body
https://www.benchchem.com/product/b8742860?utm_src=pdf-body
https://www.benchchem.com/product/b8742860?utm_src=pdf-custom-synthesis
https://www.huidacollection.com/ProductCenter/info.aspx?itemid=1604
https://www.huidacollection.com/ProductCenter/info.aspx?itemid=1604
https://www.huidacollection.com/ProductCenter/info.aspx?itemid=1604
https://www.benchchem.com/product/b8742860#cyclacidin-cas-number-749-18-8
https://www.benchchem.com/product/b8742860#cyclacidin-cas-number-749-18-8
https://www.benchchem.com/product/b8742860#cyclacidin-cas-number-749-18-8
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8742860?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8742860?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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